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Compound of Interest

Compound Name: Cephradine Monohydrate

Cat. No.: B1259406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cephradine
Monohydrate in various solvents. The information is curated for professionals in the fields of
pharmaceutical research, drug development, and analytical chemistry. This document
summarizes key solubility data, details experimental protocols for solubility determination, and
provides visual representations of the experimental workflow.

Executive Summary

Cephradine Monohydrate is a first-generation cephalosporin antibiotic with broad-spectrum
activity against both Gram-positive and Gram-negative bacteria. Its solubility is a critical
physicochemical property that influences its formulation, bioavailability, and efficacy. This guide
reveals that the solubility of Cephradine Monohydrate is highly dependent on the solvent
system, temperature, and pH. While exhibiting moderate solubility in water, its solubility is
significantly influenced by the presence of co-solvents and the pH of the agueous medium.

Data Presentation: Solubility of Cephradine
Monohydrate

The following tables summarize the quantitative solubility data for Cephradine Monohydrate
in various solvents and conditions.

Table 1: Solubility in Common Solvents at 25°C
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Molar Solubility

Solvent Solubility (mg/mL) (mM) Reference

Water 4 10.88 [1]

DMSO Insoluble [11[2]

Ethanol ;i(glsulﬁz;ly soluble or ]
Table 2: Qualitative Solubility in Various Organic Solvents

Solvent Qualitative Solubility Reference

Propylene Glycol Soluble [3]

Acetone Slightly Soluble [3]

Ether Insoluble [3]

Chloroform Insoluble [3]

Benzene Insoluble [3]

Hexane Insoluble [3]

Table 3: Solubility of Cephradine in Water-Methanol Mixtures at Various Temperatures
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Water Mole Solubility (g/kg

Fraction U PR LR (), solvent) Reference
1.0 15 12 ”
1.0 o5 18 ”
1.0 35 o5 (4]
1.0 45 ~35 (4]
1.0 55 50 ”
0.8 15 -8 ul
0.8 25 ~12 (4]
0.8 35 18 ”
0.8 45 26 ”
0.8 55 38 ”
0.6 15 5 ”
0.6 25 -8 (4]
0.6 35 12 ”
0.6 45 18 ul
0.6 55 27 (4]
0.4 15 3 ”
0.4 25 -5 4]
0.4 35 -8 ”
0.4 45 12 ”
0.4 55 ~18 (4]
0.2 15 5 ”
0.2 o5 3 ul
0.2 35 -5 (4]
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0.2 45 ~8 [4]
0.2 55 ~12 [4]
0.0 15 ~1 [4]
0.0 25 ~2 [4]
0.0 35 ~3 [4]
0.0 45 ~5 [4]
0.0 55 ~8 [4]

Table 4: pH-Dependent Aqueous Solubility of Cephradine Form 1 at Different Temperatures
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Mole Fraction
pH Temperature (K) . Reference
Solubility (x10/4)

1.45 283.15 1.83 5]
1.45 298.15 1.95 5]
1.45 308.15 2.08 5]
2.55 283.15 1.15 5]
2.55 298.15 1.23 5]
2.55 308.15 1.31 5]
3.86 283.15 0.52 5]
3.86 298.15 0.55 5]
3.86 308.15 0.59 5]
4.78 283.15 0.43 5]
4.78 298.15 0.46 5]
4.78 308.15 0.49 5]
5.89 283.15 0.63 5]
5.89 298.15 0.67 5]
5.89 308.15 0.71 5]
6.92 283.15 1.54 5]
6.92 298.15 1.64 5]
6.92 308.15 1.75 5]
8.57 283.15 10.21 5]
8.57 298.15 10.88 5]
8.57 308.15 11.59 5]

Experimental Protocols
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Detailed methodologies for the key experiments cited in this guide are provided below.

Isothermal Shake-Flask Method for Solubility
Determination

This is a widely accepted method for determining the equilibrium solubility of a compound in a
given solvent.[6][7]

a. Materials and Equipment:

e Cephradine Monohydrate powder
e Solvent of interest

o Stoppered flasks or vials

» Orbital shaker or magnetic stirrer with temperature control
e Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)
¢ Analytical balance

e Volumetric flasks and pipettes

o HPLC or UV-Vis spectrophotometer
b. Procedure:

¢ Add an excess amount of Cephradine Monohydrate powder to a stoppered flask or vial
containing a known volume of the solvent. The presence of undissolved solid is essential to
ensure saturation.[7]

» Seal the flasks and place them in an orbital shaker or on a magnetic stirrer with a constant
temperature bath set to the desired temperature (e.g., 25°C or 37°C).[6]
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» Agitate the samples for a predetermined period to allow the system to reach equilibrium. This
can range from 24 to 72 hours. It is recommended to perform preliminary experiments to
determine the time required to reach equilibrium.[6]

 After the equilibration period, stop the agitation and allow the undissolved solids to settle.
o Carefully withdraw a sample of the supernatant using a syringe.
« Filter the sample through a syringe filter to remove any undissolved particles.

 Dilute the filtered sample with a suitable solvent to a concentration within the analytical range
of the chosen quantification method.

e Analyze the concentration of Cephradine Monohydrate in the diluted sample using a
validated HPLC or UV-Vis spectrophotometric method.

o Calculate the solubility based on the measured concentration and the dilution factor. A
minimum of three replicate determinations is recommended.[6]

High-Performance Liquid Chromatography (HPLC) for
Quantification

HPLC is a robust and widely used technique for the accurate quantification of Cephradine.[8][9]
a. Chromatographic Conditions (Example):
e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).[8]

» Mobile Phase: A mixture of an aqueous buffer (e.g., 0.025 M ammonium acetate adjusted to
pH 5.0) and an organic modifier (e.g., acetonitrile) in an isocratic or gradient elution mode.
[10] A common mobile phase composition is a mixture of water, methanol, 0.5 M sodium
acetate, and 0.7 N acetic acid (pH 4.8).[11]

e Flow Rate: Typically 1.0 mL/min.
e Detection: UV detection at 254 nm.[8][12]

e Injection Volume: 20 pL.
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Column Temperature: Ambient or controlled (e.g., 30°C).

. Procedure:

Prepare a stock solution of Cephradine Monohydrate of a known concentration in a
suitable solvent (e.g., a mixture of water and acetonitrile).

Prepare a series of calibration standards by diluting the stock solution to different
concentrations.

Inject the calibration standards into the HPLC system and record the peak areas.

Construct a calibration curve by plotting the peak area versus the concentration of the
standards.

Inject the prepared sample (from the solubility experiment) into the HPLC system and record
the peak area.

Determine the concentration of Cephradine Monohydrate in the sample by interpolating its
peak area on the calibration curve.

UV-Vis Spectrophotometry for Quantification

UV-Vis spectrophotometry offers a simpler and faster method for concentration determination,

suitable for high-throughput screening.[12][13]

a. Method Parameters:

b

Wavelength of Maximum Absorbance (Amax): 254 nm in water.[12][13][14]

Solvent: The same solvent used in the solubility experiment or a solvent in which the drug is
freely soluble and does not interfere with the absorbance measurement. Water is a common
solvent.[12][13][14]

. Procedure:

Prepare a stock solution of Cephradine Monohydrate of a known concentration in the
chosen solvent.
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e Prepare a series of calibration standards by diluting the stock solution.

e Measure the absorbance of each standard at the Amax using a UV-Vis spectrophotometer,
using the solvent as a blank.

o Construct a calibration curve by plotting absorbance versus concentration.
o Measure the absorbance of the appropriately diluted sample from the solubility experiment.

o Determine the concentration of Cephradine Monohydrate in the sample from the calibration

curve.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows described in this guide.
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Caption: Workflow for Solubility Determination.
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Caption: HPLC Analysis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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